Cas no 1341687-82-8 (3-(1,3-dioxaindan-5-yloxy)azetidine)

• Product Name: 3-(1,3-dioxaindan-5-yloxy)azetidine
• CAS No: 1341687-82-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5822881
• PubChem ID: 62786517
• Update Time: 2025-10-30

3-(1,3-dioxaindan-5-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yloxy)azetidine
• Azetidine, 3-(1,3-benzodioxol-5-yloxy)-
• 3-(1,3-dioxaindan-5-yloxy)azetidine
• EN300-1996335
• AKOS012080833
• 1341687-82-8
• NCGC00374282-01

• Inchi： 1S/C10H11NO3/c1-2-9-10(13-6-12-9)3-7(1)14-8-4-11-5-8/h1-3,8,11H,4-6H2
• InChI Key： LIDNXAZXGGDFPU-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=C3OCOC3=C2)C1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±42.0 °C(Predicted)
• pka: 9.40±0.40(Predicted)

Additional information on 3-(1,3-dioxaindan-5-yloxy)azetidine

Comprehensive Overview of 3-(1,3-dioxaindan-5-yloxy)azetidine (CAS No. 1341687-82-8): Properties, Applications, and Industry Insights

3-(1,3-dioxaindan-5-yloxy)azetidine (CAS No. 1341687-82-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring, a four-membered nitrogen-containing heterocycle, with a 1,3-dioxaindane moiety via an ether linkage. This hybrid architecture offers intriguing possibilities for drug design, particularly in modulating biological targets where rigid, compact scaffolds are advantageous.

Recent studies highlight the growing demand for azetidine-containing compounds in medicinal chemistry, driven by their improved metabolic stability and bioavailability compared to larger heterocycles. The 1,3-dioxaindane component contributes to enhanced solubility and may influence CNS permeability – a hot topic in neuroscience drug development forums. Researchers are actively investigating whether CAS 1341687-82-8 derivatives could address challenges in blood-brain barrier penetration, a frequent search query among neuropharmacology professionals.

From a synthetic chemistry perspective, the 3-(1,3-dioxaindan-5-yloxy)azetidine scaffold presents interesting challenges and opportunities. The ether linkage between the two cyclic systems requires careful optimization of coupling conditions, while the azetidine ring's strain energy demands selective protection strategies during derivatization. These synthetic considerations align with current trends in green chemistry, as evidenced by numerous conference presentations on minimizing waste in heterocycle synthesis.

The compound's potential extends beyond pharmaceuticals. Patent analyses reveal growing interest in 1,3-dioxaindane hybrids for crop protection agents, particularly as resistance-breaking fungicides. This connects with agricultural industry concerns about fungal pathogens developing resistance to existing treatments – a trending topic in agriscience publications. While 1341687-82-8 itself may not be commercialized, its structural features inform next-generation agrochemical design.

Analytical characterization of 3-(1,3-dioxaindan-5-yloxy)azetidine presents specific technical considerations. The compound's UV chromophores (from the dioxaindane system) enable sensitive HPLC detection, while its mass fragmentation pattern shows characteristic losses of the azetidine moiety. These analytical fingerprints are crucial for quality control in scale-up processes, a frequent pain point discussed in process chemistry forums.

Emerging computational chemistry approaches are being applied to CAS 1341687-82-8 derivatives to predict their conformational preferences and intermolecular interactions. Molecular dynamics simulations suggest the dioxaindane-azetidine linkage creates a defined spatial orientation that could be exploited for targeted molecular recognition. This aligns with current interests in AI-assisted drug discovery, a dominant theme in recent cheminformatics conferences.

Regulatory aspects of 3-(1,3-dioxaindan-5-yloxy)azetidine development warrant careful attention. While the compound itself isn't classified as hazardous, its metabolic fate and potential degradation products must be thoroughly characterized – a requirement emphasized in recent ICH guidelines. This precautionary approach reflects the pharmaceutical industry's increased focus on safety-by-design principles.

Supply chain considerations for 1341687-82-8 highlight the importance of reliable synthetic routes. Key intermediates like protected azetidinols and functionalized 1,3-dioxaindanes require robust manufacturing protocols. These topics frequently appear in supplier surveys and chemical procurement discussions, especially regarding batch-to-batch consistency.

The intellectual property landscape surrounding 3-(1,3-dioxaindan-5-yloxy)azetidine derivatives is evolving rapidly. Patent analytics reveal clusters of activity in kinase inhibitor applications, particularly for inflammatory conditions. This correlates with growing patient advocacy for improved anti-inflammatory therapies – a high-traffic subject in medical information portals.

Looking forward, the unique properties of CAS 1341687-82-8 may find applications in materials science. Preliminary studies suggest that dioxaindane-azetidine hybrids could serve as building blocks for specialty polymers with tailored rigidity and polarity. Such developments would intersect with sustainable materials research, another area generating substantial academic and industrial interest.